Cas no 5713-12-2 (Lup-13(18)-ene-27,28-dioicacid, 3-(acetyloxy)-, dimethyl ester, (3b,19x)- (9CI))

• Product Name: Lup-13(18)-ene-27,28-dioicacid, 3-(acetyloxy)-, dimethyl ester, (3b,19x)- (9CI)
• CAS No: 5713-12-2
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 381711
• PubChem ID: 1106218
• Update Time: 2025-04-19

Lup-13(18)-ene-27,28-dioicacid, 3-(acetyloxy)-, dimethyl ester, (3b,19x)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Lup-13(18)-ene-27,28-dioicacid, 3-(acetyloxy)-, dimethyl ester, (3b,19x)- (9CI)
• N-(3-acetylphenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide
• DTXSID40360377
• 5713-12-2
• N-(3-acetylphenyl)-4-[(N-methylsulfonylanilino)methyl]benzamide
• CBMicro_028985
• AKOS000597030
• ST51003509
• BIM-0028978.P001

• Inchi： 1S/C23H22N2O4S/c1-17(26)20-7-6-8-21(15-20)24-23(27)19-13-11-18(12-14-19)16-25(30(2,28)29)22-9-4-3-5-10-22/h3-15H,16H2,1-2H3,(H,24,27)
• InChI Key： RHWZLZNKVVCCKT-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC=CC=1)CC1C=CC(C(NC2C=CC=C(C(C)=O)C=2)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 422.13016
• Monoisotopic Mass: 422.130028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 83.55
• LogP: 3.1